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Compound of Interest

Compound Name: Citreoviridin-13C23

Cat. No.: B15134970

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
Citreoviridin-13C23, a mycotoxin that presents significant health risks. Adherence to these
procedures is critical to ensure personnel safety and to maintain a secure laboratory
environment. Citreoviridin is classified as acutely toxic if swallowed, toxic in contact with skin,
and toxic if inhaled. It is also known to cause serious eye and skin irritation and may cause
respiratory irritation.[1][2]

Quantitative Hazard Data

A summary of the key quantitative toxicity data for Citreoviridin is provided in the table below.
Note that specific Occupational Exposure Limits (OELS) for Citreoviridin-13C23 have not been
established. In the absence of a formal OEL, all handling procedures should be based on the
principle of minimizing exposure to the lowest possible level.
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Metric Value Species Route Reference
LD50 29 mg/kg Mouse Oral [3]
LD50 7.2 mg/kg Mouse Intraperitoneal [3]
Subcutaneous

9,600 pg/kg Mouse Subcutaneous [3]
LD50
Subcutaneous

3,600 pg/kg Rat Subcutaneous
LD50
LDLo 8 mg/kg Rat Oral
Interperitoneal )

4.1 mg/kg Rat Intraperitoneal
LDLo

LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of a test population.
LDLo: Lowest Published Lethal Dose.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling Citreoviridin-13C23.
The following equipment must be worn at all times within the designated handling area.

» Respiratory Protection: A NIOSH/MSHA-approved respirator is required if there is a risk of
inhalation, especially when handling the powdered form of the substance. Positive-pressure
supplied air respirators may be necessary for high airborne contaminant concentrations.

o Eye and Face Protection: Tight-sealing safety goggles and a face shield are essential to
protect against splashes and airborne particles.

o Skin and Body Protection: A lab coat, supplemented with disposable coveralls, is required.
Double gloving with nitrile gloves is recommended; gloves should be changed immediately if
they become contaminated.

e Hand Protection: Wear protective gloves that are impervious to the toxin and the solvent
being used.
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Operational Plan for Handling Citreoviridin-13C23

All work with Citreoviridin-13C23 must be conducted in a designated area, such as a chemical
fume hood or a Class Il Biological Safety Cabinet (BSC), to minimize the risk of exposure.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure that all necessary PPE is correctly donned. The
designated work area within the fume hood or BSC should be prepared with plastic-backed
absorbent liners to contain any potential spills.

e Weighing: If weighing the solid compound, use the "tare method" within the containment of a
fume hood to avoid generating dust. This involves adding the chemical to a pre-weighed,
sealed container and then re-weighing it outside the hood.

e Dissolving: When preparing solutions, add the solvent slowly to the solid to avoid splashing.
If the container has a septum, introduce the diluent via injection to prevent opening the
container.

e Handling Solutions: All transfers of solutions containing Citreoviridin-13C23 should be
performed carefully to avoid aerosol generation. Use safety needles and luer-lock syringes to
prevent accidental disconnection.

o Post-Handling: After handling, decontaminate all surfaces and equipment. The exterior of the
primary container should be decontaminated before it is removed from the fume hood or
BSC and placed in a clean secondary container for transport or storage.

o Personal Decontamination: After completing work and before leaving the laboratory, remove
all PPE and wash hands thoroughly with soap and water.

Disposal Plan for Citreoviridin-13C23 Waste

All materials contaminated with Citreoviridin-13C23 must be treated as hazardous waste and
disposed of according to institutional and local regulations.

Decontamination and Disposal Procedure:
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e Liquid Waste: Decontaminate liquid waste containing Citreoviridin-13C23 by treating it with
a solution of sodium hypochlorite (bleach) or a mixture of potassium permanganate and
sulfuric acid. Allow for a sufficient reaction time (e.g., overnight) to ensure complete
degradation of the mycotoxin.

o Solid Waste: All disposable solid waste, including gloves, absorbent pads, and pipette tips,
should be collected in a designated, labeled, and sealed hazardous waste container.

o Contaminated Glassware: Reusable glassware should be decontaminated by soaking in a
bleach solution or other appropriate chemical disinfectant before washing.

e Final Disposal: All decontaminated and contained waste must be disposed of through an
approved hazardous waste disposal facility.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the safe handling workflow for Citreoviridin-
13C23.
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Safe Handling Workflow for Citreoviridin-13C23
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Caption: Workflow for safe handling of Citreoviridin-13C23.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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